ML216

• CAS No.: 1430213-30-1
• Product Name: ML216
• Molecular Formula: C15H9F4N5OS
• Molecular Weight: 383.3246
• IUPAC Name: 1-[4-fluoro-3-(trifluoromethyl)phenyl]-3-(5-pyridin-4-yl-1,3,4-thiadiazol-2-yl)urea
• Standard InChI: InChI=1S/C15H9F4N5OS/c16-11-2-1-9(7-10(11)15(17,18)19)21-13(25)22-14-24-23-12(26-14)8-3-5-20-6-4-8/h1-7H,(H2,21,22,24,25)
• Standard InChIKey: WMCOYUSJXXCHFH-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1NC(=O)NC2=NN=C(S2)C3=CC=NC=C3)C(F)(F)F)F
• Appearance: Solid powder
• Description: ML216, also known as CID-4985229, is a potent and selective inhibitor of Bloom (BLM) Helicase. ML216 displays low micromolar potency and selectivity over related helicases, such as RECQ1, RECQ5, and E. coli UvrD helicases. ML216 shows cell-based activity and can induce sister chromatid exchanges, enhance the toxicity of aphidicolin, and exert antiproliferative activity in cells expressing BLM, but not those lacking BLM. ML216 shows strong selectivity for BLM in cultured cells. ML216 also inhibits cell proliferation of BLM-proficient fibroblast cells (PSNF5) while having only minimal effects on BLM-deficient fibroblast cells (PSNG13), indicating on-target activity in a cellular context.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ML216; ML-216; ML 216; CID-4985229; CID 4985229; CID4985229.
• Reference: 1: Hashitani H, Mitsui R, Masaki S, Van Helden DF. Pacemaker role of pericytes in; 2: Rosenthal AS, Dexheimer TS, Nguyen G, Gileadi O, Vindigni A, Simeonov A,; 3: Rosenthal AS, Dexheimer TS, Gileadi O, Nguyen GH, Chu WK, Hickson ID, Jadhav; 4: Nguyen GH, Dexheimer TS, Rosenthal AS, Chu WK, Singh DK, Mosedale G, Bachrati
• PubChem Compound: 49852229
• Last Modified: Nov 11 2021